Cas no 104755-75-1 (Isoquinoline, 4-[(2-bromophenyl)methyl]-)

• Product Name: Isoquinoline, 4-[(2-bromophenyl)methyl]-
• CAS No: 104755-75-1
• MF: C₁₆H₁₂BrN
• MW: 298.177183151245
• CID: 1145955
• Update Time: 2024-07-26

Isoquinoline, 4-[(2-bromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-[(2-bromophenyl)methyl]-

• Inchi： 1S/C16H12BrN/c17-16-8-4-2-5-12(16)9-14-11-18-10-13-6-1-3-7-15(13)14/h1-8,10-11H,9H2
• InChI Key： HGGVKMVSWYNYGF-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(CC2=CC=CC=C2Br)=CN=1

Computed Properties

• Exact Mass: 297.01536

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• Boiling Point: 434.0±25.0 °C(Predicted)
• PSA: 12.89
• pka: 5.28±0.10(Predicted)